Cas no 1803893-22-2 (3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one)
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one
-
- Inchi: 1S/C11H11BrF2O2/c1-7-2-3-8(9(15)4-5-12)6-10(7)16-11(13)14/h2-3,6,11H,4-5H2,1H3
- InChI Key: DLQIWOFWPLVHHW-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(C)=C(C=1)OC(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014330-250mg |
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one |
1803893-22-2 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014330-500mg |
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one |
1803893-22-2 | 97% | 500mg |
847.60 USD | 2021-07-05 | |
| Alichem | A010014330-1g |
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one |
1803893-22-2 | 97% | 1g |
1,579.40 USD | 2021-07-05 |
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one
Research Brief on 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one (CAS: 1803893-22-2)
3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one (CAS: 1803893-22-2) is a novel chemical entity that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethoxy and bromo-substituted aromatic ketone structure, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting inflammatory and metabolic disorders. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a molecule of significant interest for further research and development.
The synthesis of 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation, with an emphasis on optimizing yield and purity. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for preclinical studies. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structural integrity and purity, ensuring its suitability for further pharmacological evaluation.
In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential application in the development of anti-inflammatory agents with a novel mechanism of action. Additionally, preliminary data indicate that 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one may interact with specific G-protein-coupled receptors (GPCRs) implicated in metabolic regulation, opening avenues for its use in metabolic disorder therapeutics.
Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of this compound, including its solubility, metabolic stability, and bioavailability. Current research efforts are focused on structural modifications and formulation strategies to address these limitations. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and accelerate its transition into clinical trials.
In conclusion, 3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities highlight its potential as a scaffold for developing new therapeutics. Future research should prioritize mechanistic studies, in vivo efficacy evaluations, and toxicity assessments to fully elucidate its therapeutic value and safety profile.
1803893-22-2 (3-Bromo-1-(3-(difluoromethoxy)-4-methylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)